Cas no 2248389-89-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-difluorophenyl)-1,3-thiazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-difluorophenyl)-1,3-thiazole-4-carboxylate
• CAS No: 2248389-89-9
• MF: C₁₈H₈F₂N₂O₄S
• MW: 386.328929901123
• CID: 5787004
• PubChem ID: 165732224
• Update Time: 2025-06-07

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-difluorophenyl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6520842
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-difluorophenyl)-1,3-thiazole-4-carboxylate
• 2248389-89-9

• Inchi： 1S/C18H8F2N2O4S/c19-12-6-5-9(7-13(12)20)15-21-14(8-27-15)18(25)26-22-16(23)10-3-1-2-4-11(10)17(22)24/h1-8H
• InChI Key： ZSIPWOPBHABSNC-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)N=C1C1C=CC(=C(C=1)F)F

Computed Properties

• Exact Mass: 386.01728424g/mol
• Monoisotopic Mass: 386.01728424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-difluorophenyl)-1,3-thiazole-4-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-difluorophenyl)-1,3-thiazole-4-carboxylate (CAS No. 2248389-89-9)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-difluorophenyl)-1,3-thiazole-4-carboxylate (CAS No. 2248389-89-9) is a highly specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure combines a 1,3-dioxoisoindoline moiety with a thiazole carboxylate derivative, making it a subject of interest for researchers exploring novel bioactive compounds. The presence of 3,4-difluorophenyl further enhances its electronic properties, which is critical for drug design and optoelectronic materials.

Recent trends in chemical research highlight a growing demand for fluorinated heterocycles, particularly in the development of small-molecule inhibitors and photoactive materials. This compound aligns with these trends due to its thiazole-fluorophenyl hybrid architecture, which is often associated with improved metabolic stability and binding affinity in drug discovery. Researchers frequently search for terms like "thiazole derivatives in drug design" or "fluorinated compounds for OLEDs," underscoring the relevance of this molecule in cutting-edge applications.

From a synthetic chemistry perspective, the 1,3-dioxoisoindoline core is known for its versatility in constructing peptide mimetics and kinase inhibitors. The ester linkage in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-difluorophenyl)-1,3-thiazole-4-carboxylate offers a handle for further derivatization, a feature highly sought after in combinatorial chemistry. Laboratories focusing on high-throughput screening often prioritize such modular compounds to accelerate lead optimization.

Environmental and regulatory considerations are also pivotal in modern chemical development. While this compound is not classified as hazardous, its fluorinated aromatic component warrants studies on biodegradability, a topic frequently queried as "eco-friendly fluorochemicals" in academic databases. Innovations in green chemistry methodologies could further enhance the sustainability profile of derivatives based on this scaffold.

In material science, the π-conjugated system of the thiazole-difluorophenyl unit suggests potential in organic semiconductors. With the rise of wearable electronics, searches for "flexible organic electronic materials" have surged, positioning this compound as a candidate for exploratory studies in thin-film transistors or photovoltaic devices. Its solid-state properties, such as crystallinity and thermal stability, remain areas for empirical investigation.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-difluorophenyl)-1,3-thiazole-4-carboxylate represents a multifaceted chemical entity bridging medicinal chemistry and advanced materials. Its structural motifs resonate with contemporary research themes, from targeted therapeutics to energy-efficient technologies, making it a compelling subject for interdisciplinary studies.